5-chloro-6-hydroxy-N-(2-(4-oxothieno[3,2-d]pyrimidin-3(4H)-yl)ethyl)nicotinamide

• IUPAC Name: 5-chloro-6-oxo-N-[2-(4-oxothieno[3,2-d]pyrimidin-3-yl)ethyl]-1H-pyridine-3-carboxamide
• InChI: InChI=1S/C14H11ClN4O3S/c15-9-5-8(6-17-13(9)21)12(20)16-2-3-19-7-18-10-1-4-23-11(10)14(19)22/h1,4-7H,2-3H2,(H,16,20)(H,17,21)
• InChI Key: AUXRJNMIQVIVIP-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC2=C1N=CN(C2=O)CCNC(=O)C3=CNC(=O)C(=C3)Cl
• Molecular Formula: C14H11ClN4O3S
• Molecular Weight: 350.8 g/mol

Description

5-chloro-6-hydroxy-N-(2-(4-oxothieno[3,2-d]pyrimidin-3(4H)-yl)ethyl)nicotinamide, commonly known as THPTA, is a chemical compound that has gained significant attention in scientific research due to its unique properties. THPTA belongs to the class of nicotinamide adenine dinucleotide (NAD) analogs, which are essential co-factors in many biological processes.

Scientific Research Applications

Herbicidal Activity Research into nicotinic acid derivatives has revealed their potential in the development of novel herbicides. A study on N-(arylmethoxy)-2-chloronicotinamides derived from nicotinic acid showed significant herbicidal activity against certain weed species. This demonstrates the utility of nicotinamide derivatives in agricultural applications, providing a foundation for designing more effective and environmentally friendly herbicidal compounds (Yu et al., 2021).

Antibacterial and Antifungal Properties Novel 2,3,5,7-substituted-pyrido[2,3-d]pyrimidin-4(3H)-one derivatives have been synthesized from nicotinamides, showing promising antibacterial activity against both Gram-positive and Gram-negative bacteria. This highlights the potential of such compounds in the development of new antibiotics to combat resistant bacterial strains, addressing a critical need in global health (Bheemanapalli et al., 2008).

Anti-Fibrosis Activity The synthesis of novel 2-(pyridin-2-yl) pyrimidine derivatives and their evaluation against fibrotic diseases have indicated significant anti-fibrotic activities. These compounds, particularly ethyl 6-(5-(p-tolylcarbamoyl)pyrimidin-2-yl)nicotinate and its derivatives, have shown effectiveness in inhibiting the expression of collagen and the content of hydroxyproline in vitro, suggesting a potential therapeutic approach for treating fibrosis-related conditions (Gu et al., 2020).

Antiproliferative Activity Research into N-{2-[(2-chlorothieno[3,2-d]pyrimidin-4-yl)amino]ethyl}-3-methoxybenzamide has unveiled its marked inhibition against various cancer cell lines, including human colon cancer, lung adenocarcinoma, and gastric cancer cell lines. These findings underscore the potential of such compounds in cancer therapy, offering insights into their mechanism of action and paving the way for the development of new anticancer drugs (Huang et al., 2020).